Cas no 1503144-53-3 (1-(1-benzofuran-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1-benzofuran-5-yl)cyclopropan-1-amine
• CAS No: 1503144-53-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6140805
• PubChem ID: 82598582
• Update Time: 2025-10-22

1-(1-benzofuran-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-5-yl)cyclopropan-1-amine
• EN300-1741827
• 1503144-53-3

• Inchi： 1S/C11H11NO/c12-11(4-5-11)9-1-2-10-8(7-9)3-6-13-10/h1-3,6-7H,4-5,12H2
• InChI Key： OHOLTQFRFPIROO-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C1(CC1)N

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(1-benzofuran-5-yl)cyclopropan-1-amine

Introduction to 1-(1-benzofuran-5-yl)cyclopropan-1-amine (CAS No. 1503144-53-3)

The compound 1-(1-benzofuran-5-yl)cyclopropan-1-amine, identified by the CAS number 1503144-53-3, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a benzofuran moiety with a cyclopropane ring and an amine group. The benzofuran ring, a fused bicyclic structure consisting of a benzene ring and a furan ring, is known for its aromaticity and potential bioactivity. The cyclopropane ring, on the other hand, introduces strain and reactivity, making it an interesting component for chemical synthesis and drug design.

Recent studies have highlighted the potential of 1-(1-benzofuran-5-yl)cyclopropan-1-amine as a promising candidate in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The cyclopropane ring in this compound has been shown to enhance its binding affinity to certain protein targets due to its unique geometry and electronic properties.

One of the most notable advancements in the study of this compound involves its application in medicinal chemistry. Scientists have utilized computational methods, such as molecular docking and quantum mechanics, to predict its binding modes and optimize its pharmacokinetic properties. These studies have revealed that 1-(1-benzofuran-5-yl)cyclopropan-1-amine exhibits selective inhibition against specific kinases, making it a potential lead compound for anti-cancer therapies.

Moreover, the synthesis of this compound has been refined through innovative synthetic strategies. Traditional methods often involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes using transition metal catalysts and microwave-assisted synthesis. These improvements have not only enhanced the scalability of production but also reduced the environmental impact associated with its manufacture.

In terms of biological activity, 1-(1-benzofuran-5-yl)cyclopropan-1-amine has demonstrated potent anti-inflammatory properties in preclinical models. Studies conducted on animal models have shown that it significantly reduces inflammation by modulating key inflammatory pathways. This finding has opened new avenues for its application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest lies in the exploration of this compound's neuroprotective effects. Researchers have found that it exhibits neuroprotective activity by mitigating oxidative stress and reducing neuronal damage in models of neurodegenerative diseases like Alzheimer's disease. These findings underscore its potential as a therapeutic agent for neurological disorders.

The development of this compound has also been supported by advanced analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These techniques have enabled researchers to gain deeper insights into its molecular properties and behavior under different conditions.

Looking ahead, the future of 1-(1-benzofuran-5-y)cyclopropan-amino lies in further preclinical testing and potential clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug. Additionally, ongoing research aims to explore its synergistic effects when combined with other therapeutic agents, potentially leading to more effective treatment regimens.

In conclusion, 1-(benzofuran-cyclopropyl)amine represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery efforts targeting various diseases. As research continues to unfold, this compound holds the potential to make a substantial impact on healthcare.